Cas no 851078-67-6 (1H-Imidazole-2,4-dicarboxylic acid, 4-ethyl 2-(phenylmethyl) ester)

• Product Name: 1H-Imidazole-2,4-dicarboxylic acid, 4-ethyl 2-(phenylmethyl) ester
• CAS No: 851078-67-6
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• CID: 4230323
• PubChem ID: 58787353
• Update Time: 2025-10-28

1H-Imidazole-2,4-dicarboxylic acid, 4-ethyl 2-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2,4-dicarboxylic acid, 4-ethyl 2-(phenylmethyl) ester
• 1H-Imidazole-2,5-dicarboxylic acid, 5-ethyl 2-(phenylmethyl) ester
• GPXCVXCIIBAUAG-UHFFFAOYSA-N
• CS-0056200
• 851078-67-6
• 2-Benzyl 5-ethyl 1H-imidazole-2,5-dicarboxylate
• 2-Benzyl5-ethyl1H-imidazole-2,5-dicarboxylate
• 1H-Imidazole-2,4-dicarboxylic acid 2-benzyl ester 4-ethyl ester
• SCHEMBL5563489

• Inchi： 1S/C14H14N2O4/c1-2-19-13(17)11-8-15-12(16-11)14(18)20-9-10-6-4-3-5-7-10/h3-8H,2,9H2,1H3,(H,15,16)
• InChI Key： GPXCVXCIIBAUAG-UHFFFAOYSA-N
• SMILES： C1(C(OCC2=CC=CC=C2)=O)NC(C(OCC)=O)=CN=1

Computed Properties

• Exact Mass: 274.09535693Da
• Monoisotopic Mass: 274.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.3Ų

Additional information on 1H-Imidazole-2,4-dicarboxylic acid, 4-ethyl 2-(phenylmethyl) ester

Comprehensive Overview of 1H-Imidazole-2,4-dicarboxylic acid, 4-ethyl 2-(phenylmethyl) ester (CAS No. 851078-67-6)

The compound 1H-Imidazole-2,4-dicarboxylic acid, 4-ethyl 2-(phenylmethyl) ester (CAS No. 851078-67-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique imidazole core structure, combined with ester and phenylmethyl functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic and inflammatory pathways.

In recent years, the demand for imidazole derivatives has surged, driven by their role in developing novel therapeutics. The 4-ethyl 2-(phenylmethyl) ester moiety in this compound enhances its lipophilicity, improving membrane permeability—a critical factor in drug design. This property aligns with current trends in small-molecule drug development, where optimizing bioavailability is a key focus. Additionally, the compound's structural features make it a candidate for catalysis and material science applications, further broadening its industrial relevance.

From a synthetic chemistry perspective, CAS No. 851078-67-6 offers opportunities for structure-activity relationship (SAR) studies. Its modular design allows for selective modifications, enabling researchers to explore its pharmacophore potential. This adaptability is particularly valuable in fragment-based drug discovery, a growing field aimed at identifying high-affinity ligands for challenging biological targets. The compound's stability under physiological conditions also makes it suitable for in vitro and in vivo assays, addressing common bottlenecks in preclinical research.

Environmental and regulatory considerations are increasingly shaping chemical research, and 1H-Imidazole-2,4-dicarboxylic acid derivatives are no exception. The compound's green chemistry profile—such as potential for biodegradable byproducts—positions it favorably in sustainable development discussions. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Researchers are also investigating its compatibility with flow chemistry systems, which reduce waste and energy consumption compared to traditional batch processes.

The analytical characterization of 851078-67-6 employs advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are crucial for reproducibility in academic and industrial settings. The compound's chromatographic behavior has been documented in peer-reviewed literature, providing valuable reference data for quality control protocols. Such transparency supports the FAIR data principles (Findable, Accessible, Interoperable, Reusable), a priority in modern scientific publishing.

In the context of personalized medicine, the imidazole scaffold of this compound shows promise for targeted therapies. Its ability to interact with metalloenzymes and G-protein-coupled receptors (GPCRs) makes it relevant to precision oncology and neurodegenerative disease research. These connections to high-impact medical fields enhance its visibility in grant funding applications and public-private partnerships, where translational potential is a key evaluation criterion.

Supply chain resilience for specialized chemicals like 1H-Imidazole-2,4-dicarboxylic acid, 4-ethyl 2-(phenylmethyl) ester has gained attention post-pandemic. Manufacturers are adopting blockchain-enabled tracking to ensure batch-to-batch consistency, while academic users emphasize the importance of open-source synthesis protocols. These developments reflect broader shifts toward transparent research ecosystems, where compound provenance and synthetic routes are as scrutinized as biological activity data.

Looking ahead, computational approaches like molecular docking and quantum mechanical calculations are being applied to predict new applications for CAS 851078-67-6. The integration of artificial intelligence in retrosynthesis could further streamline its production, reducing costs for large-scale applications. As the boundaries between small-molecule and biologic drugs blur, multifunctional compounds like this may bridge therapeutic gaps, offering solutions to previously undruggable targets.